Cas no 135028-97-6 (rac trans-4-Cotinine Carboxylic Acid Methyl Ester)

• Product Name: rac trans-4-Cotinine Carboxylic Acid Methyl Ester
• CAS No: 135028-97-6
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 1065408
• PubChem ID: 71314985
• Update Time: 2025-04-20

rac trans-4-Cotinine Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• rac trans-4-Cotinine Carboxylic Acid Methyl Ester
• trans-1-Methyl-5-oxo-2-(3-pyridinyl)-3-pyrrolidinecarboxylic Acid Methyl Ester
• methyl (2R,3S)-1-methyl-5-oxo-2-pyridin-3-ylpyrrolidine-3-carboxylate
• Rac-trans-4-cotininecarboxylic acid methyl ester
• 135028-97-6
• Methyl (2R,3S)-1-methyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate
• DTXSID80747380
• CHEBI:191164
• (2R,3R)-rel-1-Methyl-5-oxo-2-(3-pyridinyl)-3-pyrrolidinecarboxylic Acid Methyl Ester; trans-1-Methyl-5-oxo-2-(3-pyridinyl)-3-pyrrolidinecarboxylic Acid Methyl Ester

• Inchi： 1S/C12H14N2O3/c1-14-10(15)6-9(12(16)17-2)11(14)8-4-3-5-13-7-8/h3-5,7,9,11H,6H2,1-2H3/t9-,11-/m0/s1
• InChI Key： LXSYCOKNUBLDNJ-ONGXEEELSA-N
• SMILES： O=C1C[C@H](C(=O)OC)[C@H](C2C=NC=CC=2)N1C

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 81 - 85°C
• Boiling Point: 402.7±45.0 °C at 760 mmHg
• Flash Point: 197.3±28.7 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 59.50000
• LogP: 0.71190
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

rac trans-4-Cotinine Carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines